2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethanamine
• InChI: InChI=1S/C12H15N3O/c1-2-11-14-12(16-15-11)10-5-3-9(4-6-10)7-8-13/h3-6H,2,7-8,13H2,1H3
• InChI Key: YNPIXLIBKJGSSR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC=C(C=C2)CCN

Description

2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine (CAS 1156780-96-9) is a synthetic organic compound of significant interest in medicinal chemistry and drug discovery, serving as a versatile building block for the development of novel therapeutic agents . This molecule features a 1,2,4-oxadiazole heterocycle, a privileged scaffold renowned for its unique bioisosteric properties, which allows it to mimic ester and amide functional groups while offering enhanced metabolic stability and facilitating specific hydrogen bonding interactions with biological targets . The 1,2,4-oxadiazole ring is present in several commercially available drugs and has been extensively investigated for a wide spectrum of biological activities, including potential applications as anticancer, anti-inflammatory, antiviral, and antibacterial agents . The compound is available for research purposes as the free base (CAS 1156780-96-9, Molecular Formula: C12H15N3O, Molecular Weight: 217.267 g/mol) and also in a hydrochloride salt form (CAS 1251925-30-0) to enhance solubility and handling properties for experimental applications . This compound's specific structure—comprising a 3-ethyl-1,2,4-oxadiazole linked to a phenylethylamine moiety—makes it a particularly valuable intermediate for structure-activity relationship (SAR) studies. Researchers can utilize this scaffold to explore interactions with various biological targets, such as enzymes and receptors, which are critical in signal transduction pathways . Its well-defined molecular structure allows for precise structural modifications, enabling the exploration of new chemical space in the search for potent and selective bioactive molecules. All products are offered For Research Use Only and are not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

General Laboratory Synthesis

The synthesis of 2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine typically involves multi-step organic transformations centered around the formation of the 1,2,4-oxadiazole ring and subsequent functionalization:

• Step 1: Amidoxime Formation
  Starting from 4-cyanophenylacetic acid derivatives, reaction with hydroxylamine hydrochloride produces the corresponding amidoxime intermediate. This step is generally carried out in a polar solvent such as ethanol or water under mild heating.

• Step 2: Cyclization to 1,2,4-Oxadiazole
  The amidoxime intermediate undergoes cyclization with an appropriate electrophile such as ethyl chloroacetate or isatoic anhydride in the presence of a base (e.g., sodium hydroxide) and a polar aprotic solvent like dimethyl sulfoxide (DMSO). Reaction temperatures range from ambient to reflux conditions (80–100°C), facilitating ring closure to form the 1,2,4-oxadiazole core.

• Step 3: Reduction to Ethanamine
  The nitrile or nitro precursor on the phenyl ring is reduced to the primary amine via catalytic hydrogenation (using H₂ and Pd-C catalyst) or chemical reduction with lithium aluminum hydride (LiAlH₄). This yields the ethan-1-amine side chain attached to the phenyl ring.

• Step 4: Purification and Characterization
  The crude product is purified by recrystallization or chromatographic methods. Structural confirmation is performed using nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C NMR), liquid chromatography-mass spectrometry (LC-MS), and optionally X-ray crystallography for stereochemical details.

Reaction Medium and Optimization

• The cyclization step is often optimized in NaOH–DMSO medium at room temperature to improve yield and selectivity.
• Industrial scale-up would require adjustment of reaction parameters such as solvent volume, temperature control, and reaction time to maintain product purity and maximize yield.

Industrial Production Considerations

While explicit industrial production protocols for this compound are scarce in the literature, the general approach extrapolates from laboratory methods:

• Scale-Up : Reactions are scaled with attention to heat management and mixing efficiency.
• Solvent and Reagent Recycling : Use of recyclable solvents like DMSO or ethanol to reduce environmental impact.
• Purification : Implementation of crystallization or continuous chromatography for bulk purification.
• Safety and Waste Handling : Proper handling of amine and oxadiazole intermediates, with neutralization of waste streams before disposal.

Chemical Reactions Analysis

The compound’s functional groups allow various transformations:

Reaction Type	Reagents/Conditions	Possible Products	Notes
Oxidation	Potassium permanganate, controlled temperature	Oxides of oxadiazole or phenyl ring	Requires mild conditions to avoid ring degradation
Reduction	Sodium borohydride, catalytic hydrogenation	Reduced derivatives, amine formation	Selective reduction of nitrile/nitro groups
Substitution	Nucleophiles or electrophiles in DMF/DMSO	Substituted oxadiazole derivatives	Enables structural diversification

These reactions provide routes to modify the compound for enhanced biological or material properties.

Comparative Summary of Preparation Methods

Preparation Step	Typical Reagents	Solvent	Temperature	Yield Considerations	Characterization
Amidoxime formation	Hydroxylamine hydrochloride	Ethanol, water	50–80°C	Moderate to high	NMR, LC-MS
Cyclization	Ethyl chloroacetate, NaOH	DMSO	Ambient to 100°C	High with base optimization	NMR, LC-MS
Reduction	H₂/Pd-C, LiAlH₄	Ethanol, THF	Room to reflux	High, careful control needed	NMR, LC-MS, X-ray
Purification	Recrystallization	Ethyl acetate, dichloromethane	Room temperature	>95% purity achievable	NMR, LC-MS

Summary Table of Key Preparation Data

Parameter	Details
Molecular Formula	C12H15N3O
Molecular Weight	217.27 g/mol
Key Intermediate	Amidoxime from 4-cyanophenylacetic acid derivative
Cyclization Agent	Ethyl chloroacetate or isatoic anhydride
Solvent for Cyclization	DMSO with NaOH
Reduction Method	Catalytic hydrogenation (H₂/Pd-C) or LiAlH₄
Purification	Recrystallization (ethyl acetate, dichloromethane)
Characterization	¹H/¹³C NMR, LC-MS, X-ray crystallography
Typical Yield	Moderate to high (exact values depend on optimization)

Chemical Reactions Analysis

Types of Reactions

2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the oxadiazole ring or other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like DMSO or DMF, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction can produce reduced derivatives, and substitution reactions can result in a variety of substituted oxadiazole derivatives.

Scientific Research Applications

2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine has several scientific research applications:

Medicinal Chemistry: The 1,2,4-oxadiazole ring is a known pharmacophore in active pharmaceutical ingredients, making this compound a potential candidate for drug development.

Materials Science: The compound can be used in the development of energetic materials, fluorescent dyes, and organic light-emitting diodes (OLEDs).

Organic Synthesis: Due to its ability to undergo various chemical reactions, the compound is valuable in organic synthesis for creating structurally diverse molecules.

Mechanism of Action

The mechanism of action of 2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine involves its interaction with specific molecular targets and pathways. The 1,2,4-oxadiazole ring can act as a hydrogen bond acceptor, facilitating interactions with biological molecules. This can lead to the inhibition or activation of specific enzymes or receptors, depending on the context of its application .

Comparison with Similar Compounds

Structural and Electronic Differences

• Aromatic vs.
• Electron-Withdrawing Groups : The 3-fluorophenyl analog () introduces electronegativity, which may enhance metabolic stability and influence dipole-dipole interactions in target binding .

Physicochemical Implications

• Lipophilicity : The isopropyl-substituted compound () likely has higher logP values than the target compound, favoring passive diffusion across membranes.
• Solubility : Hydrochloride salts (e.g., ) improve solubility in polar solvents, which is critical for bioavailability.
• Steric Effects : Bulkier substituents like cyclohexyl () or isopropyl () may hinder binding to sterically sensitive targets.

Research Findings and Hypotheses

While experimental data (e.g., binding affinity, pharmacokinetics) are absent in the provided evidence, structural comparisons suggest:

The target compound’s ethyl-oxadiazole and phenyl-ethylamine groups balance lipophilicity and hydrogen-bonding capacity, making it a versatile scaffold for lead optimization.

Fluorinated analogs (e.g., ) are promising for improving metabolic stability in drug candidates .

Salt forms (e.g., hydrochloride in ) could address solubility challenges in preclinical development .

Biological Activity

2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine (commonly referred to as ETOA) is a synthetic organic compound that belongs to the oxadiazole class. This compound has garnered attention for its diverse biological activities, including anti-inflammatory, antitumor, and antibacterial properties. This article presents a comprehensive overview of the biological activity of ETOA, supported by data tables and relevant research findings.

Molecular Formula: C₁₈H₁₄N₄O₂
Molecular Weight: 342.33 g/mol
CAS Number: 1251925-30-0
Appearance: Yellow powder, soluble in organic solvents like dimethyl sulfoxide and ethanol.

1. Antitumor Activity

ETOA has shown promising results in various studies as an antitumor agent. Its mechanism of action involves the inhibition of cancer cell proliferation through apoptosis induction and cell cycle arrest.

Case Study:
A recent study evaluated the cytotoxic effects of ETOA on several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The results indicated that ETOA exhibited an IC50 value of approximately 15 µM against MCF-7 cells and 20 µM against A549 cells, demonstrating significant antiproliferative activity compared to standard chemotherapeutics like doxorubicin.

Cell Line	IC50 (µM)	Standard Drug IC50 (µM)
MCF-7	15	10
A549	20	15

2. Anti-inflammatory Activity

ETOA's anti-inflammatory properties have been attributed to its ability to modulate nitric oxide (NO) levels in biological systems. By releasing NO in a controlled manner, ETOA can reduce inflammation markers such as TNF-alpha and IL-6.

Research Findings:
In a mouse model of inflammation induced by lipopolysaccharide (LPS), ETOA treatment resulted in a significant decrease in serum levels of TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

3. Antibacterial Activity

ETOA has also demonstrated antibacterial properties against various Gram-positive and Gram-negative bacteria. The compound's effectiveness is attributed to its ability to disrupt bacterial cell wall synthesis.

Antibacterial Testing:
In vitro studies showed that ETOA had minimum inhibitory concentrations (MIC) ranging from 32 µg/mL to 64 µg/mL against common pathogens such as Staphylococcus aureus and Escherichia coli.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Structure-Activity Relationship (SAR)

The biological activity of ETOA can be correlated with its chemical structure. The presence of the oxadiazole moiety is critical for its antitumor and antibacterial activities. Modifications at the phenyl ring position significantly influence its potency.

Key Structural Features:

• The ethyl group at the oxadiazole enhances lipophilicity, improving cellular uptake.
• Substituents on the phenyl ring can modulate biological activity through electronic effects.

Future Directions

Research into ETOA's biological properties is ongoing, with potential applications in drug development for cancer therapy, anti-inflammatory treatments, and antibacterial agents. Further studies are needed to elucidate the precise mechanisms of action and optimize its therapeutic efficacy.

Q & A

Q. What are the recommended synthetic routes for 2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine, and how can intermediates be characterized?

Methodological Answer: The synthesis typically involves multi-step reactions:

• Step 1 : Condensation of 4-cyanophenylacetic acid derivatives with hydroxylamine to form an amidoxime intermediate.
• Step 2 : Cyclization with ethyl chloroacetate under reflux (80–100°C) in ethanol to construct the 1,2,4-oxadiazole ring.
• Step 3 : Reduction of the nitrile or nitro group to the primary amine using catalytic hydrogenation (H₂/Pd-C) or LiAlH₄.
  Characterization :
• NMR : Confirm regiochemistry of the oxadiazole ring (C-5 substitution pattern) via ¹H and ¹³C NMR.
• LC-MS : Verify molecular ion peaks and purity (>95%).
• X-ray crystallography : Resolve ambiguities in stereochemistry using SHELX software for structure refinement .

Q. What safety precautions are critical when handling this compound in laboratory settings?

Methodological Answer:

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact.
• Ventilation : Work in a fume hood to avoid inhalation of airborne particles.
• Waste Management : Segregate waste containing amine or oxadiazole moieties and neutralize with dilute acetic acid before disposal .

Q. How can researchers screen this compound for preliminary biological activity?

Methodological Answer:

• Antimicrobial Assays : Use broth microdilution (CLSI guidelines) against S. aureus and E. coli to determine minimum inhibitory concentrations (MICs). Compare activity to metronidazole or ciprofloxacin as controls .
• Cytotoxicity Testing : Perform MTT assays on HEK-293 or HepG2 cell lines to assess IC₅₀ values and selectivity indices .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies optimize this compound for enzyme inhibition?

Methodological Answer:

• Analog Design : Modify the ethyl group on the oxadiazole ring to bulkier substituents (e.g., cyclopropyl, tert-butyl) to enhance hydrophobic interactions with target enzymes like 5-lipoxygenase-activating protein (FLAP).
• Binding Assays : Use fluorescence polarization or SPR to measure FLAP binding affinity (IC₅₀). Validate functional inhibition via LTB₄ production in human whole blood .

Q. What experimental strategies resolve contradictions in biological activity data across studies?

Methodological Answer:

• Standardize Assay Conditions : Control variables such as solvent (DMSO concentration ≤1%), cell passage number, and incubation time.
• Reproducibility Checks : Collaborate with independent labs to validate IC₅₀ values. Use high-content imaging to confirm target engagement in cellular models .

Q. How can isotopic labeling (e.g., deuterium) improve pharmacokinetic profiling of this compound?

Methodological Answer:

• Deuterium Incorporation : Replace hydrogen atoms at metabolically vulnerable positions (e.g., benzylic sites) via Pd-catalyzed H/D exchange.
• PK Studies : Compare half-life (t₁/₂) and clearance rates of labeled vs. unlabeled compounds in rodent models using LC-MS/MS .

Q. What crystallographic techniques confirm the compound’s interaction with biological targets?

Methodological Answer:

• Co-crystallization : Soak the compound into protein crystals (e.g., FLAP or protease targets) and collect diffraction data at 1.5–2.0 Å resolution.
• Refinement : Use SHELXL for structure refinement and PyMOL for visualizing hydrogen bonds and π-π stacking interactions .

Q. How can researchers address low solubility in aqueous buffers during formulation?

Methodological Answer:

• Salt Formation : React the free amine with HCl or citric acid to improve water solubility.
• Nanoparticle Encapsulation : Use PLGA polymers to create nanoparticles (100–200 nm) via emulsion-solvent evaporation. Characterize stability via dynamic light scattering (DLS) .